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Compound of Interest

Compound Name: Ethopabate-d5

Cat. No.: B15560343 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the commercial availability of the

Ethopabate-d5 analytical standard, its physicochemical properties, and a detailed

experimental protocol for its use as an internal standard in the quantitative analysis of

Ethopabate.

Introduction to Ethopabate and its Deuterated
Analog
Ethopabate is a coccidiostat, an antiparasitic drug, primarily used in the poultry industry to

control the parasitic disease coccidiosis. For accurate quantification of Ethopabate residues in

various matrices such as animal feed, tissues, and plasma, stable isotope-labeled internal

standards are crucial. Ethopabate-d5, a deuterated analog of Ethopabate, serves as an ideal

internal standard for mass spectrometry-based analytical methods due to its similar chemical

and physical properties to the parent compound, ensuring reliable and accurate quantification

by correcting for matrix effects and variations in sample preparation and instrument response.

Commercial Suppliers of Ethopabate-d5 Analytical
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Several reputable suppliers offer Ethopabate-d5 analytical standard. The table below

summarizes key information from some of the prominent commercial sources. It is important to

note that a complete Certificate of Analysis (CoA) with detailed quantitative data is typically

provided with the purchase of the standard.

Supplier
Product
Code
(Example)

CAS
Number

Molecular
Formula

Purity
(Typical)

Available
Pack Sizes

LGC

Standards

TRC-

E890802

2469244-16-

2
C₁₂H₁₀D₅NO₄ >95% (HPLC)

2.5 mg, 10

mg, 25 mg

Clearsynth CS-W-00092
2469244-16-

2
C₁₂H₁₀D₅NO₄

99.65% (by

HPLC)[1][2]

1 mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg

Veeprho Not specified
2469244-16-

2
C₁₂H₁₀D₅NO₄ High Purity

Inquire for

details

Analytical

Standard

Solutions

(A2S)

E291 Not specified C₁₂H₁₀D₅NO₄ High Purity
Inquire for

details

US Biological

Life Sciences
Not specified Not specified C₁₂H₁₀D₅NO₄

Highly

Purified
100 mg

Representative Technical Data from a Certificate of
Analysis
While specific values vary by lot, a typical Certificate of Analysis for Ethopabate-d5 would

include the following quantitative data.
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Parameter Specification

Chemical Identity

IUPAC Name Methyl 4-acetamido-2-(ethoxy-d5)benzoate[3]

CAS Number 2469244-16-2[1][3]

Molecular Formula C₁₂H₁₀D₅NO₄[1][3]

Molecular Weight 242.28 g/mol [3]

Purity and Composition

Chemical Purity (by HPLC) ≥99.0%

Isotopic Purity (d5) ≥98%

Isotopic Distribution d0 ≤ 0.5%, d1-d4 ≤ 1.5%

Physical Properties

Appearance White to off-white solid

Solubility Soluble in Methanol, Acetonitrile

Storage Conditions

Recommended Storage -20°C for long-term storage

Experimental Protocol: Quantification of Ethopabate
in Poultry Feed using LC-MS/MS with Ethopabate-d5
Internal Standard
This section details a representative experimental protocol for the extraction and quantification

of Ethopabate in a poultry feed matrix.

Reagents and Materials
Ethopabate analytical standard

Ethopabate-d5 analytical standard (Internal Standard, IS)
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Ethopabate and

Ethopabate-d5 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Ethopabate primary stock solution with a mixture of acetonitrile and water.

Internal Standard Spiking Solution: Dilute the Ethopabate-d5 primary stock solution to a

suitable concentration (e.g., 1 µg/mL) for spiking into samples and calibration standards.

Sample Preparation and Extraction
The following workflow outlines the steps for sample preparation.

Sample Preparation Solid-Phase Extraction (SPE) Cleanup LC-MS/MS Analysis

Weigh 5g of homogenized poultry feed Spike with Ethopabate-d5 Internal Standard Add 20 mL Acetonitrile and vortex Centrifuge at 4000 rpm for 10 min Collect supernatant Condition C18 SPE cartridge Load supernatant Wash with 5% Methanol in Water Elute with Acetonitrile Evaporate to dryness under Nitrogen Reconstitute in mobile phase Inject into LC-MS/MS system

Click to download full resolution via product page

Caption: Experimental workflow for the extraction of Ethopabate from poultry feed.

LC-MS/MS Instrumentation and Conditions
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Parameter Condition

Liquid Chromatography

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Start with 10% B, ramp to 90% B over 5 min,

hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Ethopabate: m/z 238.1 -> 192.1Ethopabate-d5:

m/z 243.1 -> 197.1

Collision Energy Optimized for each transition

Data Analysis and Quantification
The quantification of Ethopabate is based on the ratio of the peak area of the analyte to the

peak area of the internal standard (Ethopabate-d5). A calibration curve is constructed by

plotting the peak area ratio against the concentration of the calibration standards. The

concentration of Ethopabate in the samples is then determined from this calibration curve.

The use of a deuterated internal standard like Ethopabate-d5 is a critical component of a

robust and reliable analytical method for the quantification of Ethopabate. The logical

relationship for this quantification approach is illustrated below.
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Inputs

Processing

Output

Ethopabate Peak Area

Calculate Peak Area Ratio
(Analyte / IS)

Ethopabate-d5 Peak Area

Construct Calibration Curve
(Ratio vs. Concentration)

Determine Ethopabate Concentration in Sample

Click to download full resolution via product page

Caption: Logical relationship for quantification using an internal standard.

Conclusion
The availability of high-purity Ethopabate-d5 analytical standard from various commercial

suppliers enables researchers and analytical laboratories to develop and validate robust

methods for the accurate quantification of Ethopabate residues. The use of a stable isotope-

labeled internal standard in conjunction with sensitive analytical techniques like LC-MS/MS is

essential for ensuring food safety and regulatory compliance. The experimental protocol and

data presented in this guide provide a solid foundation for the implementation of such analytical

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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